Cas no 20406-82-0 (2,3-O-isopropylidene 5-hydroxyuridine)

2,3-O-isopropylidene 5-hydroxyuridine structure
20406-82-0 structure
Product Name:2,3-O-isopropylidene 5-hydroxyuridine
CAS No:20406-82-0
MF:C12H16N2O7
MW:300.264643669128
CID:2192028
PubChem ID:13845775
Update Time:2025-04-21

2,3-O-isopropylidene 5-hydroxyuridine Chemical and Physical Properties

Names and Identifiers

    • 2,3-O-isopropylidene 5-hydroxyuridine
    • 2',3'-O-Isopropylidene 5-hydroxyuridine
    • 1-[(3Ar,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-5-hydroxypyrimidine-2,4-dione
    • 20406-82-0
    • 5-hydroxy-1-((3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)pyrimidine-2,4(1H,3H)-dione
    • 1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-yl]-5-hydroxy-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • Inchi: 1S/C12H16N2O7/c1-12(2)20-7-6(4-15)19-10(8(7)21-12)14-3-5(16)9(17)13-11(14)18/h3,6-8,10,15-16H,4H2,1-2H3,(H,13,17,18)/t6-,7-,8-,10-/m1/s1
    • InChI Key: PFQQRJQXCGDITH-FDDDBJFASA-N
    • SMILES: O1C(C)(C)O[C@@H]2[C@@H](CO)O[C@H]([C@H]12)N1C(NC(C(=C1)O)=O)=O

Computed Properties

  • Exact Mass: 300.09575085Da
  • Monoisotopic Mass: 300.09575085Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Density: 1.489±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.33 g/l) (25 º C),
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